Cas no 4545-21-5 (Acetophenone tosylhydrazone)
Acetophenone tosylhydrazone is a versatile organic compound primarily used as an intermediate in synthetic chemistry. Its key advantages include its role as a precursor in the Shapiro reaction, enabling the formation of alkenes from carbonyl compounds under mild conditions. The tosylhydrazone functional group enhances reactivity and selectivity in reductive elimination and cyclization reactions. This compound exhibits good stability under standard storage conditions, facilitating handling in laboratory settings. Its well-defined structure and predictable reactivity make it valuable for constructing complex molecular frameworks in pharmaceuticals and agrochemicals. The product is typically characterized by high purity, ensuring reproducibility in synthetic applications.
Acetophenone tosylhydrazone structure
Product Name:Acetophenone tosylhydrazone
CAS No:4545-21-5
MF:C15H16N2O2S
MW:288.364742279053
MDL:MFCD01140191
CID:820870
PubChem ID:87560840
Update Time:2025-05-28
Acetophenone tosylhydrazone Chemical and Physical Properties
Names and Identifiers
-
- Acetophenone tosylhydrazone
- 4-methyl-N-(1-phenylethylideneamino)benzenesulfonamide
- Acetophenone p-Toluenesulfonylhydrazone
- acetophenone N-tosylhydrazone
- N-tosylhydrazone
- SCHEMBL715108
- MLS002919908
- 4545-21-5
- MFCD01140191
- 4-methyl-n'-(1-phenylethylidene)benzenesulfonohydrazide
- NSC126912
- Acetophenone tosylhydrazone, 97%
- AKOS003238781
- (Z)-4-methyl-N'-(1-phenylethylidene)benzenesulfonohydrazide
- 4-methyl-n'-[(1e)-1-phenylethylidene]benzenesulfonohydrazide
- NSC-126912
- SCHEMBL715107
-
- MDL： MFCD01140191
- Inchi： 1S/C15H16N2O2S/c1-12-8-10-15(11-9-12)20(18,19)17-16-13(2)14-6-4-3-5-7-14/h3-11,17H,1-2H3/b16-13+
- InChI Key： MIXFDFCKBMCLGN-DTQAZKPQSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C)/C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 288.09300
- Monoisotopic Mass: 288.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.5
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 144-149 °C (lit.)
- Boiling Point: 437.1±38.0 °C at 760 mmHg
- Flash Point: 218.1±26.8 °C
- PSA: 66.91000
- LogP: 4.16920
- Solubility: Uncertain
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Acetophenone tosylhydrazone Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Acetophenone tosylhydrazone Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Acetophenone tosylhydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A871354-5g |
Acetophenone p-Toluenesulfonylhydrazone |
4545-21-5 | 99% | 5g |
￥605.00 | 2022-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FU364-1g |
Acetophenone tosylhydrazone |
4545-21-5 | 99.0%(T) | 1g |
￥213.0 | 2022-06-10 | |
| TRC | B399993-50mg |
Acetophenone Tosylhydrazone |
4545-21-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399993-100mg |
Acetophenone Tosylhydrazone |
4545-21-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B399993-500mg |
Acetophenone Tosylhydrazone |
4545-21-5 | 500mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A27930-5mg |
4-methyl-N-(1-phenylethylideneamino)benzenesulfonamide |
4545-21-5 | ,HPLC≥98% | 5mg |
¥352.0 | 2023-09-09 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80661-5mg |
Acetophenone tosylhydrazone |
4545-21-5 | 98.0% | 5mg |
¥220 | 2021-05-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2174-5G |
Acetophenone p-Toluenesulfonylhydrazone |
4545-21-5 | >99.0%(T) | 5g |
¥390.00 | 2024-04-16 | |
| abcr | AB355638-5 g |
Acetophenone p-toluenesulfonylhydrazone, 98%; . |
4545-21-5 | 98% | 5g |
€83.20 | 2023-05-19 | |
| abcr | AB355638-25 g |
Acetophenone p-toluenesulfonylhydrazone, 98%; . |
4545-21-5 | 98% | 25g |
€215.00 | 2023-05-19 |
Acetophenone tosylhydrazone Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4545-21-5 (Acetophenone tosylhydrazone) Related Products
- 17336-66-2(4-methyl-N''-((1E)-1-phenylpropylidene)benzenesulfonohydrazide)
- 4545-20-4(N'-(Diphenylmethylene)-4-methylbenzenesulfonohydrazide)
- 41780-81-8(1-PHENYLBUTANONE-TOSYLHYDRAZONE 97)
- 69015-74-3(VALEROPHENONE TOSYLHYDRAZONE MIXTURE O&)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk